Cas no 160461-25-6 (N-phenyl-3-propanamido-1-benzofuran-2-carboxamide)

• Product Name: N-phenyl-3-propanamido-1-benzofuran-2-carboxamide
• CAS No: 160461-25-6
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 6185704
• PubChem ID: 7113474
• Update Time: 2025-06-09

N-phenyl-3-propanamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-phenyl-3-propanamido-1-benzofuran-2-carboxamide
• AKOS024594106
• SR-01000008241
• N-phenyl-3-(propanoylamino)-1-benzofuran-2-carboxamide
• AB00671318-01
• F0666-0002
• SR-01000008241-1
• N-phenyl-3-propionamidobenzofuran-2-carboxamide
• 160461-25-6

• Inchi： 1S/C18H16N2O3/c1-2-15(21)20-16-13-10-6-7-11-14(13)23-17(16)18(22)19-12-8-4-3-5-9-12/h3-11H,2H2,1H3,(H,19,22)(H,20,21)
• InChI Key： MEPAVTXKIDVPPZ-UHFFFAOYSA-N
• SMILES： O1C(C(NC2C=CC=CC=2)=O)=C(C2C=CC=CC1=2)NC(CC)=O

Computed Properties

• Exact Mass: 308.11609238g/mol
• Monoisotopic Mass: 308.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71.3Ų

Additional information on N-phenyl-3-propanamido-1-benzofuran-2-carboxamide

Introduction to N-phenyl-3-propanamido-1-benzofuran-2-carboxamide (CAS No. 160461-25-6)

N-phenyl-3-propanamido-1-benzofuran-2-carboxamide, identified by its CAS number 160461-25-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran class, a heterocyclic aromatic structure known for its diverse biological activities and potential therapeutic applications. The presence of both amide and phenyl functional groups in its molecular framework suggests a rich chemical reactivity, making it a valuable scaffold for drug discovery and development.

The molecular structure of N-phenyl-3-propanamido-1-benzofuran-2-carboxamide consists of a benzofuran core substituted with a phenyl group at the 1-position and an amide linkage at the 3-position, with a propyl chain extending from the amide nitrogen. This unique arrangement imparts distinct physicochemical properties that influence its solubility, stability, and interaction with biological targets. The compound's synthesis involves multi-step organic reactions, typically starting from readily available precursors such as 2-formylbenzoic acid and phenethylamine derivatives, followed by condensation, cyclization, and subsequent functional group modifications.

In recent years, there has been a surge in research focused on benzofuran derivatives due to their promising pharmacological profiles. Studies have highlighted the potential of these compounds in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The amide group in N-phenyl-3-propanamido-1-benzofuran-2-carboxamide is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological macromolecules, enhancing binding affinity and selectivity. This feature makes it an attractive candidate for designing novel small-molecule inhibitors targeting key enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its structural versatility, which allows for further derivatization to fine-tune its biological activity. Researchers have explored various modifications, such as altering the length of the propyl chain or introducing additional substituents on the phenyl ring, to optimize pharmacokinetic properties and reduce potential side effects. These efforts have led to the identification of several potent analogs with enhanced efficacy and improved safety profiles in preclinical studies.

The pharmacological evaluation of N-phenyl-3-propanamido-1-benzofuran-2-carboxamide has revealed intriguing mechanisms of action. Initial studies suggest that it may exert its effects by modulating the activity of transcription factors and signaling pathways associated with inflammation and cell proliferation. For instance, preliminary data indicate that it can inhibit the nuclear factor kappa B (NF-κB) pathway, a critical regulator of inflammatory responses, by interfering with the degradation of inhibitory proteins like IκBα. This mechanism aligns with its potential use in developing anti-inflammatory therapies for conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease.

Furthermore, the compound has shown promise in oncology research. By targeting specific enzymes involved in tumor growth and metastasis, such as cyclin-dependent kinases (CDKs) or tyrosine kinases (TKs), N-phenyl-3-propanamido-1-benzofuran-2-carboxamide may offer a novel approach to cancer treatment. Preclinical trials have demonstrated its ability to induce apoptosis in certain cancer cell lines while sparing healthy tissues, suggesting a favorable therapeutic index. These findings have prompted further investigation into its potential as an anticancer agent, possibly in combination regimens to enhance treatment outcomes.

The synthetic chemistry behind this compound also deserves mention. The preparation of complex heterocyclic structures like benzofurans requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to construct the desired molecular framework efficiently. These methodologies not only facilitate large-scale production but also enable rapid screening of analogs for lead optimization.

The role of computational chemistry in studying N-phenyl-3-propanamido-1-benzofuran-2-carboxamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and affinity for biological targets, thereby guiding experimental design. By simulating interactions at the atomic level, researchers can identify key residues responsible for drug-receptor communication and design modifications to improve binding specificity. This interdisciplinary approach has significantly accelerated the drug discovery process.

In conclusion, N-phenyl-3-propanamido-1-benzofuran-2-carboxamide (CAS No. 160461-25-6) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of functional groups and promising pharmacological properties make it a valuable asset in medicinal chemistry research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in future drug development efforts across multiple therapeutic domains.